![molecular formula C14H24N4 B6262371 N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ CAS No. 1271553-45-7](/img/no-structure.png)
N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+
Overview
Description
N-Methyl-3-((methyl[(1-methylpyrrolidin-3-yl)methyl]amino)methyl)pyridin-4-amine (NM3MPA) is an organometallic compound that is widely used in the field of chemical synthesis. NM3MPA is a versatile reagent that can be used to synthesize a variety of compounds, including pharmaceuticals and agrochemicals. NM3MPA is also used in the synthesis of polymers, polyols, and other polymeric materials. NM3MPA is a useful reagent for a variety of applications due to its high reactivity and low toxicity.
Mechanism of Action
N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ is a versatile reagent that can be used to synthesize a variety of compounds. The mechanism of action of N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ is based on its ability to react with a variety of functional groups, such as amines and halides. N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ can react with amines and halides to form covalent bonds, which can then be used to synthesize a variety of compounds.
Biochemical and Physiological Effects
N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ is a relatively non-toxic compound, and it has been shown to have no significant adverse effects on the biochemical and physiological processes of living organisms. N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ is not known to have any mutagenic or carcinogenic effects.
Advantages and Limitations for Lab Experiments
N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ is a versatile reagent that can be used to synthesize a variety of compounds. N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ is relatively non-toxic, and it has been shown to have no significant adverse effects on the biochemical and physiological processes of living organisms. However, N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ is a highly reactive compound, and it can react with a variety of functional groups. This can lead to the formation of unwanted byproducts, which can limit the usefulness of N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ in certain experiments.
Future Directions
N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ has a wide range of potential applications in the field of chemical synthesis. In the future, N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ could be used to synthesize a variety of pharmaceuticals, agrochemicals, and polymeric materials. Additionally, N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ could be used to study the properties of proteins and other biomolecules, as well as the mechanisms of enzyme catalysis. Finally, N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ could be used to develop new methods of synthesizing compounds, as well as to improve existing methods.
Synthesis Methods
N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ can be synthesized using a variety of methods, including the reaction of methylpyrrolidine and methyl amine in the presence of a base such as sodium hydroxide. This reaction produces the desired compound in a single step. Other methods, such as the reaction of an alkyl halide with a primary amine, can also be used to synthesize N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+.
Scientific Research Applications
N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ has been used in a variety of scientific research applications, including the synthesis of novel compounds and the study of their properties. N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ has been used to synthesize a variety of pharmaceuticals, agrochemicals, and polymeric materials. N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ has also been used to study the properties of proteins and other biomolecules, as well as the mechanisms of enzyme catalysis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ involves the reaction of 3-bromomethylpyridine with N-methyl-N-((1-methylpyrrolidin-3-yl)methyl)amine in the presence of a base to form the desired product.", "Starting Materials": [ "3-bromomethylpyridine", "N-methyl-N-((1-methylpyrrolidin-3-yl)methyl)amine", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: 3-bromomethylpyridine is reacted with N-methyl-N-((1-methylpyrrolidin-3-yl)methyl)amine in the presence of a base to form the intermediate product.", "Step 2: The intermediate product is then treated with methyl iodide to form the final product, N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+." ] } | |
CAS RN |
1271553-45-7 |
Product Name |
N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ |
Molecular Formula |
C14H24N4 |
Molecular Weight |
248.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
